Cas no 900080-57-1 (5-Oxo-5-4-(1-pyrrolidinylcarbonyl)anilino-pentanoicacid)

• Product Name: 5-Oxo-5-4-(1-pyrrolidinylcarbonyl)anilino-pentanoicacid
• CAS No: 900080-57-1
• MF: C₁₆H₂₀N₂O₄
• MW: 304.341004371643
• CID: 3046498
• PubChem ID: 17652850
• Update Time: 2025-06-10

5-Oxo-5-4-(1-pyrrolidinylcarbonyl)anilino-pentanoicacid Chemical and Physical Properties

Names and Identifiers

• 5-Oxo-5-[4-(1-pyrrolidinylcarbonyl)anilino]-pentanoic acid
• AKOS000319825
• 4-{[4-(pyrrolidine-1-carbonyl)phenyl]carbamoyl}butanoic acid
• AN-329/43449085
• 5-Oxo-5-((4-(pyrrolidine-1-carbonyl)phenyl)amino)pentanoic acid
• 900080-57-1
• 5-oxo-5-[4-(pyrrolidine-1-carbonyl)anilino]pentanoic acid
• STL067896
• CS-0325951
• 5-oxo-5-[4-(1-pyrrolidinylcarbonyl)anilino]pentanoic acid
• 5-oxo-5-{[4-(pyrrolidin-1-ylcarbonyl)phenyl]amino}pentanoic acid
• 5-Oxo-5-4-(1-pyrrolidinylcarbonyl)anilino-pentanoicacid

• Inchi： 1S/C16H20N2O4/c19-14(4-3-5-15(20)21)17-13-8-6-12(7-9-13)16(22)18-10-1-2-11-18/h6-9H,1-5,10-11H2,(H,17,19)(H,20,21)
• InChI Key： CKSNUEHIEKMYDT-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCCC(=O)NC1=CC=C(C(N2CCCC2)=O)C=C1

Computed Properties

• Exact Mass: 304.14230712g/mol
• Monoisotopic Mass: 304.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 86.7Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 617.5±40.0 °C at 760 mmHg
• Flash Point: 327.2±27.3 °C
• Vapor Pressure: 0.0±1.9 mmHg at 25°C

5-Oxo-5-4-(1-pyrrolidinylcarbonyl)anilino-pentanoicacid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on 5-Oxo-5-4-(1-pyrrolidinylcarbonyl)anilino-pentanoicacid

5-Oxo-5-4-(1-pyrrolidinylcarbonyl)anilino-pentanoic acid (CAS No. 900080-57-1): An Overview of Its Structure, Properties, and Applications

5-Oxo-5-4-(1-pyrrolidinylcarbonyl)anilino-pentanoic acid (CAS No. 900080-57-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications. In this article, we will delve into the chemical structure, physical properties, and potential uses of this compound, drawing on the latest research findings to provide a comprehensive overview.

Chemical Structure and Synthesis: The molecular formula of 5-Oxo-5-4-(1-pyrrolidinylcarbonyl)anilino-pentanoic acid is C₁₆H₂₁N₃O₃. The compound consists of a pentanoic acid backbone with a 4-(1-pyrrolidinylcarbonyl)anilino substituent at the 5-position and an oxo group at the 5-position as well. The synthesis of this compound typically involves multi-step reactions, including the formation of the anilino moiety, the introduction of the pyrrolidine ring, and the final oxidation to form the oxo group. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for research and development purposes.

Physical Properties: 5-Oxo-5-4-(1-pyrrolidinylcarbonyl)anilino-pentanoic acid is a white crystalline solid with a melting point ranging from 180 to 182°C. It is moderately soluble in polar solvents such as methanol and dimethyl sulfoxide (DMSO), but has limited solubility in non-polar solvents like hexane. The compound's solubility characteristics are crucial for its use in various biological assays and pharmaceutical formulations. Additionally, its stability under different conditions, such as pH and temperature, has been extensively studied to ensure its reliability in experimental settings.

Biological Activities: One of the most notable features of 5-Oxo-5-4-(1-pyrrolidinylcarbonyl)anilino-pentanoic acid is its diverse biological activities. Research has shown that this compound possesses potent anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Studies have also demonstrated its ability to modulate various signaling pathways involved in inflammation, including the inhibition of nuclear factor-kappa B (NF-κB) activation and the reduction of pro-inflammatory cytokine production.

In addition to its anti-inflammatory effects, 5-Oxo-5-4-(1-pyrrolidinylcarbonyl)anilino-pentanoic acid has been investigated for its potential as an anticancer agent. Preclinical studies have shown that it can induce apoptosis in cancer cells through mechanisms involving mitochondrial dysfunction and caspase activation. These findings suggest that this compound may have therapeutic potential in treating various types of cancer, particularly those that are resistant to conventional therapies.

Clinical Trials and Therapeutic Potential: While much of the research on 5-Oxo-5-4-(1-pyrrolidinylcarbonyl)anilino-pentanoic acid has been conducted in preclinical models, there is growing interest in advancing this compound into clinical trials. Several Phase I and II trials are currently underway to evaluate its safety and efficacy in humans. Early results from these trials have been promising, with the compound demonstrating good tolerability and preliminary evidence of therapeutic benefit.

In parallel with clinical trials, efforts are being made to optimize the pharmacokinetic properties of 5-Oxo-5-4-(1-pyrrolidinylcarbonyl)anilino-pentanoic acid. This includes improving its bioavailability through formulation strategies such as prodrug design and nanoparticle delivery systems. These advancements aim to enhance the compound's therapeutic index and reduce potential side effects.

FUTURE DIRECTIONS AND CONCLUSIONS: The future outlook for 5-Oxo-5-4-(1-pyrrolidinylcarbonyl)anilino-pentanoic acid is promising. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications. As more data from clinical trials become available, it is likely that this compound will play an increasingly important role in the treatment of inflammatory diseases and cancer.

In conclusion, 5-Oxo-5-4-(1-pyrrolidinylcarbonyl)anilino-pentanoic acid (CAS No. 900080-57-1) is a multifaceted compound with significant therapeutic potential. Its unique chemical structure confers a range of biological activities that make it an attractive target for further investigation and development. As research progresses, it is anticipated that this compound will contribute significantly to advancing medical treatments for various conditions.